Cas no 282523-45-9 (1-[(2-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE)

• Product Name: 1-[(2-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE
• CAS No: 282523-45-9
• MF: C₂₀H₁₃Cl₂N₃O₃
• MW: 414.241522550583
• CID: 5269557
• Update Time: 2026-03-09

1-[(2-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-[(2-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE
• 2-(4-chlorophenyl)-1-[(2-chlorophenyl)methoxy]-6-nitro-1H-1,3-benzodiazole

• Inchi： 1S/C20H13Cl2N3O3/c21-15-7-5-13(6-8-15)20-23-18-10-9-16(25(26)27)11-19(18)24(20)28-12-14-3-1-2-4-17(14)22/h1-11H,12H2
• InChI Key： QYHFGVXMPCVRPU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)N(OCC2=CC=CC=C2Cl)C2=CC([N+]([O-])=O)=CC=C2N=1

Additional information on 1-[(2-CHLOROBENZYL)OXY]-2-(4-CHLOROPHENYL)-6-NITRO-1H-1,3-BENZIMIDAZOLE

Compound CAS No 282523-45-9: 1-[(2-Chlorobenzyl)oxy]-2-(4-chlorophenyl)-6-nitro-1H-1,3-benzimidazole

The compound with CAS No 282523-45-9, named 1-[(2-Chlorobenzyl)oxy]-2-(4-chlorophenyl)-6-nitro-1H-1,3-benzimidazole, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound belongs to the class of benzimidazoles, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a benzimidazole ring system with specific substituents that confer unique chemical and physical properties.

The benzimidazole core of this compound is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The imidazole ring is further substituted with a 6-nitro group, which introduces strong electron-withdrawing effects. This substitution pattern significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical reactions. Additionally, the benzene rings at positions 1 and 2 are substituted with chlorine atoms, which further modulate the electronic environment and enhance the stability of the compound under various conditions.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic applications. The presence of the nitro group and chlorine substituents contributes to its high fluorescence quantum yield, making it a promising candidate for use in light-emitting diodes (LEDs) and other display technologies. Furthermore, research has demonstrated that this compound exhibits excellent thermal stability, which is crucial for its application in high-temperature environments.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The introduction of the chlorine substituents and the nitro group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

The biological activity of this compound has also been explored in recent studies. It has shown potential as an antimicrobial agent due to its ability to inhibit the growth of certain pathogenic bacteria. The chlorine substituents play a critical role in enhancing its antibacterial properties by disrupting bacterial cell membranes. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a candidate for further investigation in drug development.

In conclusion, the compound with CAS No 282523-45-9 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its properties make it a valuable tool in both academic research and industrial production. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in various fields.